N,N-diethyl-2-[(4-fluorophenyl)methylthio]-1,3-benzoxazole-5-sulfonamide

• Molecular Formula: C18H19FN2O3S2
• Molecular Weight: 394.5 g/mol
• IUPAC Name: N,N-diethyl-2-[(4-fluorophenyl)methylsulfanyl]-1,3-benzoxazole-5-sulfonamide
• InChI: InChI=1S/C18H19FN2O3S2/c1-3-21(4-2)26(22,23)15-9-10-17-16(11-15)20-18(24-17)25-12-13-5-7-14(19)8-6-13/h5-11H,3-4,12H2,1-2H3
• InChI Key: NDZYDBLDEGHKTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)OC(=N2)SCC3=CC=C(C=C3)F

Description

N,N-diethyl-2-[(4-fluorophenyl)methylthio]-1,3-benzoxazole-5-sulfonamide is a benzoxazole.

Scientific Research Applications

Quantum Mechanical Studies and Light Harvesting

• Quantum Mechanical Studies: A study by Mary et al. (2019) examined compounds including 2-(4-fluorobenzyl)-5-(2,4-dinitrophenylsulfonamido)benzoxazole for their stable conformations and electron distribution, which are important in the development of novel inhibitor molecules and potential applications in light harvesting for dye-sensitized solar cells (DSSCs) (Mary et al., 2019).

Antimicrobial Potential and Molecular Docking

• Antimicrobial Applications: Benzoxazole-5-sulfonamide derivatives have been synthesized and shown to exhibit significant antimicrobial activity against various bacterial and fungal strains. These compounds, including variations of the benzoxazole sulfonamide structure, have been explored for their potential in treating infections (Vinoda et al., 2016).

Synthesis and Structure Elucidation

• Synthesis and Structural Studies: Research by Kariuki et al. (2022) involved the synthesis of compounds including 4-((5-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,3,4-thiadiazol-2-yl)amino)benzenesulfonic acid. These studies are crucial for understanding the chemical properties and potential applications of these sulfonamides (Kariuki et al., 2022).

Applications in Antimalarial and Antiviral Research

• Antimalarial and COVID-19 Drug Research: Sulfonamides, including benzoxazole derivatives, have been investigated for their antimalarial activity. Theoretical calculations and molecular docking studies suggest their potential use in COVID-19 treatment, demonstrating the versatility of these compounds in addressing different health challenges (Fahim & Ismael, 2021).